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Compound of Interest

Compound Name: 4-Bromo-2,6-difluoroaniline

Cat. No.: B033399 Get Quote

An In-depth Technical Guide to 4-Bromo-2,6-difluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 4-bromo-2,6-difluoroaniline, a key

building block in organic synthesis. It details the compound's molecular structure, chemical

properties, synthesis protocols, and applications, with a focus on data relevant to research and

development.

Molecular Structure and Chemical Properties
4-Bromo-2,6-difluoroaniline is a tri-substituted aniline derivative. The molecule features a

bromine atom at the para-position (position 4) and two fluorine atoms at the ortho-positions

(positions 2 and 6) relative to the amino group. This specific arrangement of functional groups

imparts distinct chemical reactivity, making it a versatile intermediate in the synthesis of

complex organic molecules.[1][2] The bromine atom facilitates palladium-catalyzed cross-

coupling reactions, while the nucleophilic amine group can participate in various condensation

and substitution reactions.[1][2] The fluorine substituents modulate the electronic properties

and energy levels of the molecular orbitals.[1][2]

Chemical Identification
The following table summarizes the key identifiers for 4-Bromo-2,6-difluoroaniline.
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Identifier Value

CAS Number 67567-26-4[3][4]

IUPAC Name 4-bromo-2,6-difluoroaniline[4]

Molecular Formula C₆H₄BrF₂N[4][5]

Molecular Weight 208.00 g/mol [3][4]

InChI Key BFQSQUAVMNHOEF-UHFFFAOYSA-N[3][4][6]

SMILES String Nc1c(F)cc(Br)cc1F[3]

Synonyms
4-Bromo-2,6-difluorobenzenamine, 2,6-Difluoro-

4-bromoaniline[4]

Physical and Chemical Properties
Key physical and chemical properties are presented below, offering a snapshot of the

compound's characteristics.

Property Value

Appearance White to brown crystalline solid/powder[1][7]

Melting Point 63-65 °C (lit.)[3][7][8]

Boiling Point 188.2 ± 35.0 °C at 760 mmHg[7]

Density 1.788 - 1.8 g/cm³[1][7]

Purity ≥98%[2][3]

Synthesis of 4-Bromo-2,6-difluoroaniline
The primary synthetic route to 4-bromo-2,6-difluoroaniline involves the electrophilic

bromination of 2,6-difluoroaniline. The workflow for this synthesis is outlined below.
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Reactants & Solvent
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Synthesis workflow for 4-Bromo-2,6-difluoroaniline.
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Experimental Protocol
This protocol is based on the bromination of 2,6-difluoroaniline in glacial acetic acid.[6][8][9][10]

Materials:

2,6-difluoroaniline (101.5 g, 0.79 mol)

Bromine (127.0 g, 0.79 mol)

Glacial Acetic Acid (750 ml total)

Sodium thiosulphate (50 g)

Sodium acetate (125 g)

Water (700 ml)

Diethyl ether

10% Sodium hydroxide solution

Magnesium sulfate (MgSO₄)

Procedure:

A solution of 2,6-difluoroaniline (101.5 g, 0.79 mol) in glacial acetic acid (550 ml) is prepared

in a suitable reaction vessel and stirred.

A solution of bromine (127.0 g, 0.79 mol) in glacial acetic acid (200 ml) is added dropwise to

the stirred 2,6-difluoroaniline solution. The temperature is maintained below 25°C during the

addition.[6][9]

After the addition is complete, the reaction mixture is stirred at room temperature for 2 hours.

[6][9]

To quench the reaction, sodium thiosulphate (50 g), sodium acetate (125 g), and water (700

ml) are added to the mixture.[6][9]
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The mixture is then cooled overnight in a refrigerator, allowing the product to precipitate.[6][9]

The crude product is collected by filtration.[6][9]

The filtered solid is dissolved in diethyl ether. The ether phase is washed sequentially with

water, 10% sodium hydroxide solution, and finally with water again.[6][9]

The organic layer is dried over anhydrous magnesium sulfate (MgSO₄).[6][9]

The solvent is removed under reduced pressure (in vacuo) to yield a pale yellow solid.[6][9]

For further purification, the solid is subjected to steam distillation, yielding 4-bromo-2,6-
difluoroaniline as a colorless solid.[6][9]

Applications in Research and Development
4-Bromo-2,6-difluoroaniline serves as a versatile building block for synthesizing a range of

advanced materials and pharmaceutically relevant compounds.[1] Its multiple reactive sites

allow for strategic molecular elaboration.
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Key application pathways for 4-Bromo-2,6-difluoroaniline.

Key applications include:

Pharmaceutical Synthesis: It is used in the preparation of potent VEGF receptor tyrosine

kinase inhibitors, which are significant in cancer therapy research.[7][8]

Organic Electronics: The compound is a precursor for conjugated quasi-planar triarylamines

used as hole-transporting materials in perovskite solar cells and Organic Light-Emitting

Diodes (OLEDs).[1][2]

Advanced Materials: It is used to create Pd-azobenzene complexes that exhibit photo-

switching properties, allowing for the reversible self-assembly of molecular structures.[1][2]

Analytical Chemistry: It is a starting material for synthesizing fluorogenic derivatizing

reagents, such as ammonium 5-bromo-7-fluorobenzo-2-oxa-1,3-diazole-4-sulphonate, used

for the determination of aminothiols by HPLC.[3][7][8]

Spectroscopic Data
Spectroscopic analysis is crucial for structure confirmation and purity assessment. While raw

data is extensive, key techniques used to characterize 4-Bromo-2,6-difluoroaniline are listed

below. Data is available through public databases such as PubChem and SpectraBase.[4][11]

Spectroscopic Technique Reference

¹H NMR [12]

¹³C NMR [4]

Mass Spectrometry (MS) [4][11]

Infrared Spectroscopy (IR) [4]

Raman Spectroscopy [4]

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b033399?utm_src=pdf-body
https://www.echemi.com/products/pd180521108825-4-bromo-2-6-difluoroaniline.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4249197.htm
https://www.univook.com/product/4-bromo-26-difluoroaniline-cas-67567-26-4/
https://www.ossila.com/products/4-bromo-2-6-difluoroaniline
https://www.univook.com/product/4-bromo-26-difluoroaniline-cas-67567-26-4/
https://www.ossila.com/products/4-bromo-2-6-difluoroaniline
https://www.sigmaaldrich.com/JP/ja/product/aldrich/327867
https://www.echemi.com/products/pd180521108825-4-bromo-2-6-difluoroaniline.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4249197.htm
https://www.benchchem.com/product/b033399?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2_6-difluoroaniline
https://dev.spectrabase.com/spectrum/Du5x8GHukkK
https://m.chemicalbook.com/SpectrumEN_67567-26-4_HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2_6-difluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2_6-difluoroaniline
https://dev.spectrabase.com/spectrum/Du5x8GHukkK
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2_6-difluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2_6-difluoroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Bromo-2,6-difluoroaniline is a hazardous substance and requires careful handling in a

laboratory setting.[13][14]

Hazard Classification
Hazard Class GHS Codes

Acute Toxicity (Oral, Dermal, Inhalation) H302, H312, H332 (Harmful)[3][13]

Skin Corrosion/Irritation H315 (Causes skin irritation)[3][13]

Serious Eye Damage/Eye Irritation H319 (Causes serious eye irritation)[3][13]

Specific Target Organ Toxicity (Single Exposure) H335 (May cause respiratory irritation)[3][13]

Signal Word Warning[3][13]

Handling and Storage
Handling: Use only in a well-ventilated area or outdoors.[13][15] Avoid breathing dust, fumes,

or vapors.[13] Avoid contact with skin and eyes.[13] Wear appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a dust mask (e.g., N95).[3][13]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[13][15]

Keep away from incompatible materials.[13] Store locked up.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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